7-Ethoxy-5-(4-ethoxyphenyl)-2-thien-2-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
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Description
7-Ethoxy-5-(4-ethoxyphenyl)-2-thien-2-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C24H24N2O3S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Antimicrobial Activities : Compounds with related structures have been synthesized and evaluated for their antimicrobial properties. For example, novel triazole derivatives have shown good to moderate activities against test microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Anticancer and Antiviral Properties : Studies have also explored the synthesis of novel pyrazole derivatives and their potential as antitumor agents, with some derivatives displaying significant tumor cell growth inhibitory activity (Cui et al., 2019). Additionally, benzamide-based aminopyrazoles and their fused derivatives have been investigated for antiavian influenza virus activity, showing significant antiviral activities (Hebishy et al., 2020).
Anti-Inflammatory and Analgesic Agents : The synthesis of novel compounds derived from visnaginone and khellinone has been reported, with some showing promising anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
Synthesis and Chemical Properties
Heterocyclic Synthesis : Research into the ring transformation of benzoxazepines into spirobenzoxazoles and the synthesis of pyrazolo and pyrimidinone derivatives highlights the versatility of these heterocyclic frameworks in organic synthesis, leading to compounds with varied pharmacological activities (Kurasawa et al., 1988).
Chemical Stability and Modification : Studies also focus on the chemical stability and potential for modification of these heterocyclic compounds, aiming to enhance their biological activities and develop more effective therapeutic agents (Gütschow et al., 1999).
Properties
IUPAC Name |
7-ethoxy-5-(4-ethoxyphenyl)-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3S/c1-3-27-17-12-10-16(11-13-17)24-26-20(15-19(25-26)22-9-6-14-30-22)18-7-5-8-21(28-4-2)23(18)29-24/h5-14,20,24H,3-4,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAGQOPCFJSHNBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=CS4)C5=C(O2)C(=CC=C5)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.